Cas no 2839138-43-9 (6-oxospiro2.3hexane-4-carboxylic acid)

• Product Name: 6-oxospiro2.3hexane-4-carboxylic acid
• CAS No: 2839138-43-9
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 5672194
• PubChem ID: 165880573
• Update Time: 2025-05-22

6-oxospiro2.3hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Spiro[2.3]hexane-4-carboxylic acid, 6-oxo-
• 6-oxospiro2.3hexane-4-carboxylic acid

• Inchi： 1S/C7H8O3/c8-5-3-4(6(9)10)7(5)1-2-7/h4H,1-3H2,(H,9,10)
• InChI Key： DPUXNZRXUYOFRS-UHFFFAOYSA-N
• SMILES： C1C2(C(=O)CC2C(O)=O)C1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 340.7±35.0 °C(Predicted)
• pka: 4.14±0.20(Predicted)

Additional information on 6-oxospiro2.3hexane-4-carboxylic acid

6-Oxospiro[2.3]hexane-4-carboxylic Acid: A Comprehensive Overview

6-Oxospiro[2.3]hexane-4-carboxylic acid (CAS No: 2839138-43-9) is a unique organic compound with a spirocyclic structure, making it an interesting subject of study in various fields of chemistry and biology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, typically a carbon atom. The spiro structure in 6-oxospiro[2.3]hexane-4-carboxylic acid is formed by a six-membered ring fused to a three-membered ring, creating a distinctive molecular architecture that has garnered attention for its potential applications in drug design and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-oxospiro[2.3]hexane-4-carboxylic acid, leveraging both traditional organic synthesis techniques and modern catalytic methods. Researchers have explored various pathways to construct the spirocyclic framework, including intramolecular cyclization reactions and transition-metal-catalyzed coupling reactions. These studies have not only improved the yield and purity of the compound but also provided insights into the stereochemical control of spiro systems, which is crucial for applications in asymmetric synthesis.

The physical and chemical properties of 6-oxospiro[2.3]hexane-4-carboxylic acid have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These studies have revealed that the compound exhibits a high degree of rigidity due to its spirocyclic structure, which can influence its solubility, stability, and reactivity under different conditions. Additionally, the presence of the carboxylic acid group introduces acidic properties to the molecule, making it amenable to various functional group transformations.

From a biological standpoint, 6-oxospiro[2.3]hexane-4-carboxylic acid has shown promising activity in preliminary bioassays targeting enzyme inhibition and cellular signaling pathways. Recent studies have demonstrated that this compound can modulate key enzymes involved in inflammation and oxidative stress, suggesting its potential as a lead compound for anti-inflammatory and antioxidant therapies. Furthermore, its spirocyclic structure may offer advantages in terms of bioavailability and selectivity compared to traditional small-molecule drugs.

In terms of applications, 6-oxospiro[2.3]hexane-4-carboxylic acid has been explored as a building block for constructing more complex molecular architectures with tailored functionalities. Its unique structure makes it an attractive candidate for use in drug delivery systems, where the spirocyclic framework can serve as a scaffold for attaching targeting ligands or therapeutic agents. Additionally, researchers have investigated its potential as a precursor for advanced materials such as polymers and nanoparticles.

The development of novel synthetic methodologies for 6-Oxospiro[2.3]hexane-4-carboxylic acid continues to be an active area of research, driven by the demand for scalable and sustainable production methods. Green chemistry approaches, including the use of biocatalysts and solvent-free conditions, have been employed to minimize environmental impact while maintaining high product quality.

In conclusion, 6-Oxospiro[2.3]hexane-4-carboxylic acid (CAS No: 2839138-43-9) stands out as a versatile compound with significant potential across multiple disciplines due to its unique spirocyclic structure and functional groups. Ongoing research efforts are expected to unlock new applications for this compound while advancing our understanding of spiro systems in chemical design.